Cas no 1083326-81-1 (1-ETHYL-N-[2-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-1H-PYRAZOLE-4-SULFONAMIDE)

• Product name: 1-ETHYL-N-[2-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-1H-PYRAZOLE-4-SULFONAMIDE
• CAS No: 1083326-81-1
• MF: C₁₇H₂₅BN₄O₅S
• MW: 408.280202627182
• MDL: MFCD13191344
• CID: 2111828
• PubChem ID: 121237369

1-ETHYL-N-[2-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-1H-PYRAZOLE-4-SULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-1H-Pyrazole-4-sulfonamide
• 1-ethyl-N-(2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)-1H-pyrazole-4-sulfonamide
• 5-(1-Ethyl-1H-pyrazole-4-sulfonamido)-6-methoxypyridine-3-boronic acid pinacol ester
• CID 121237369
• 1H-Pyrazole-4-sulfonamide, 1-ethyl-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]-
• 1083326-81-1
• FT-0710512
• MFCD13191344
• 1-ethyl-N-[2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]pyrazole-4-sulfonamide
• 1-ETHYL-N-[2-METHOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-3-PYRIDINYL]-1H-PYRAZOLE-4-SULFONAMIDE

• MDL： MFCD13191344
• Inchi： 1S/C17H25BN4O5S/c1-7-22-11-13(10-20-22)28(23,24)21-14-8-12(9-19-15(14)25-6)18-26-16(2,3)17(4,5)27-18/h8-11,21H,7H2,1-6H3
• InChI Key： FBCLBOUNRRUOJP-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC)C=1)(NC1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)(=O)=O

Computed Properties

• Exact Mass: 408.1638713g/mol
• Monoisotopic Mass: 408.1638713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 559.6±60.0 °C(Predicted)
• pka: 7.49±0.40(Predicted)